Cas no 2172263-34-0 (3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid)

• Product Name: 3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid
• CAS No: 2172263-34-0
• MF: C₃₃H₃₀N₂O₅
• MW: 534.601708889008
• CID: 6587836
• PubChem ID: 165823397
• Update Time: 2025-07-23

3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid
• EN300-1530603
• 3-{N-benzyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylphenyl]formamido}propanoic acid
• 2172263-34-0

• Inchi： 1S/C33H30N2O5/c1-22-15-16-30(28(19-22)32(38)35(18-17-31(36)37)20-23-9-3-2-4-10-23)34-33(39)40-21-29-26-13-7-5-11-24(26)25-12-6-8-14-27(25)29/h2-16,19,29H,17-18,20-21H2,1H3,(H,34,39)(H,36,37)
• InChI Key： IAPSBXILPNBXFL-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C)C=C1C(N(CCC(=O)O)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 534.21547206g/mol
• Monoisotopic Mass: 534.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 851
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid

Introduction to 3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic Acid (CAS No. 2172263-34-0)

3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid, identified by its CAS number 2172263-34-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzyl group, a fluorenylmethoxycarbonyl moiety, and an amino-substituted phenyl ring. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for various biological applications.

The structural complexity of 3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid is not merely a matter of academic curiosity but also holds practical implications for drug design and discovery. The benzyl group, for instance, is often employed in medicinal chemistry to enhance solubility and metabolic stability, while the fluorenylmethoxycarbonyl (Fmoc) group is frequently used as an amino protecting group in peptide synthesis. The combination of these elements suggests potential utility in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of small molecule inhibitors targeting various biological pathways. The phenyl ring in this compound, particularly the 5-methylphenyl moiety, is known to interact with biological targets in a highly specific manner. This specificity is crucial for achieving desired pharmacological effects while minimizing off-target interactions. The formamido group further contributes to the compound's reactivity and potential binding affinity, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of 3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid is its potential application in the field of enzyme inhibition. Enzymes are central to numerous biological processes, and modulating their activity is key to treating a wide range of diseases. The structural features of this compound suggest that it may be capable of binding to enzyme active sites, thereby inhibiting their function. This has implications for the development of drugs targeting enzyme-mediated disorders such as cancer, inflammation, and metabolic diseases.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The fluorenylmethoxycarbonyl group not only serves as a protective moiety but also contributes to the overall pharmacokinetic properties of the molecule. Fluorine atoms are known to enhance metabolic stability and binding affinity, making fluorinated compounds particularly valuable in drug development. The presence of multiple fluorine atoms in this compound could further amplify these effects, potentially leading to more potent and selective inhibitors.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging these tools, scientists can rapidly screen large libraries of compounds for potential therapeutic applications. 3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid, with its complex structure and diverse functional groups, represents an excellent candidate for such virtual screening efforts. This approach has already led to the discovery of several novel drug candidates that have advanced into clinical trials.

The synthesis of complex organic molecules like 3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid presents significant challenges but also opportunities for innovation. Modern synthetic methodologies have made it possible to construct intricate molecular frameworks with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been instrumental in building the necessary carbon-carbon bonds required for this compound's structure. These advances have not only streamlined the synthesis process but also opened new avenues for exploring novel chemical space.

The biological evaluation of 3-{N-benzyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid is currently underway in several research laboratories. Preliminary studies suggest that this compound exhibits promising activity against certain target enzymes, although further investigation is needed to fully elucidate its mechanism of action. The use of high-throughput screening technologies has allowed researchers to rapidly assess the biological activity of large libraries of compounds, providing valuable insights into their potential therapeutic applications.

In conclusion, 3-{N-benzyl-1-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-5-methylphenylformamido}propanoic acid (CAS No. 2172263-34) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and potential biological activities make it an attractive candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new drugs.